Cas no 1352522-34-9 (3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine)

• Product Name: 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine
• CAS No: 1352522-34-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5179097
• Update Time: 2025-05-26

3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine
• 2-Pyridinamine, 3-(1-propyl-2-pyrrolidinyl)-

• Inchi： 1S/C12H19N3/c1-2-8-15-9-4-6-11(15)10-5-3-7-14-12(10)13/h3,5,7,11H,2,4,6,8-9H2,1H3,(H2,13,14)
• InChI Key： IUUKMKSRWHYBGQ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1C1CCCN1CCC

Additional information on 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine

Introduction to 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine (CAS No. 1352522-34-9)

3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine, with the CAS number 1352522-34-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrrolidines and pyridines, which are known for their diverse biological activities and therapeutic potential. The unique structure of 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine makes it a valuable candidate for various research and development activities.

The chemical structure of 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine consists of a pyridine ring substituted with a pyrrolidine moiety, which is further modified by a propyl group. This structural arrangement imparts specific properties that are crucial for its biological activity. The pyridine ring, known for its aromaticity and electron-withdrawing properties, contributes to the compound's stability and reactivity. The pyrrolidine moiety, on the other hand, adds flexibility and can form hydrogen bonds, which are essential for interactions with biological targets.

In the realm of medicinal chemistry, 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine has been studied for its potential as a modulator of various receptors and enzymes. Recent research has highlighted its ability to interact with serotonin receptors, particularly the 5-HT₇ receptor, which plays a significant role in regulating mood and sleep patterns. Studies have shown that compounds with similar structures can exhibit potent agonist or antagonist effects on these receptors, making them promising candidates for the development of novel treatments for mood disorders and sleep disorders.

Beyond serotonin receptors, 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine has also been investigated for its potential as an inhibitor of monoamine oxidase (MAO). MAO is an enzyme that degrades neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibiting MAO can lead to increased levels of these neurotransmitters in the brain, which is beneficial in treating conditions like depression and Parkinson's disease. Preliminary studies have indicated that 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine exhibits moderate MAO inhibitory activity, suggesting its potential as a lead compound for further optimization.

The pharmacokinetic properties of 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine have also been explored in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery and development, 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine serves as an excellent starting point for structure-based drug design. Its well-defined structure allows researchers to modify specific functional groups to enhance its potency, selectivity, and pharmacokinetic properties. For instance, substituting different alkyl groups on the pyrrolidine ring or introducing additional functional groups on the pyridine ring can lead to derivatives with improved biological activity.

The synthetic route to produce 3-(1-Propyl-pyrrolidin-2-yl)-pyridin-2-ylamine is well-documented in the literature. Typically, it involves multi-step reactions starting from readily available precursors such as 3-bromopyridine and 1-propylpyrrolidine. The synthesis process is highly efficient and scalable, making it suitable for large-scale production if needed. This synthetic accessibility is a significant advantage for researchers who wish to explore this compound further or develop related derivatives.

In conclusion, 3-(1-propyl-pyrrolidin--y l)-pyridin--y lamine (CAS No. 13525--9) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing new treatments for various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as an important molecule in the field of medicinal chemistry.